Cas no 126518-41-0 (Cyclohexanecarboxylicacid,3-[[(2E,4E,6E,8E,10Z,12S,17R,18S,19R,20E)-19-[(aminocarbonyl)oxy]-11,18-dichloro-13,14,17-trihydroxy-6,12-dimethyl-1,15-dioxo-2,4,6,8,10,20-tricosahexaen-1-yl]oxy]-4-hydroxy-,(1S,3R,4S)-)

• Product Name: Cyclohexanecarboxylicacid,3-[[(2E,4E,6E,8E,10Z,12S,17R,18S,19R,20E)-19-[(aminocarbonyl)oxy]-11,18-dichloro-13,14,17-trihydroxy-6,12-dimethyl-1,15-dioxo-2,4,6,8,10,20-tricosahexaen-1-yl]oxy]-4-hydroxy-,(1S,3R,4S)-
• CAS No: 126518-41-0
• MF: C₃₃H₄₅Cl₂NO₁₁
• MW: 702.616509199142
• CID: 169741
• PubChem ID: 6444164
• Update Time: 2025-04-19

Cyclohexanecarboxylicacid,3-[[(2E,4E,6E,8E,10Z,12S,17R,18S,19R,20E)-19-[(aminocarbonyl)oxy]-11,18-dichloro-13,14,17-trihydroxy-6,12-dimethyl-1,15-dioxo-2,4,6,8,10,20-tricosahexaen-1-yl]oxy]-4-hydroxy-,(1S,3R,4S)- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarboxylicacid,3-[[(2E,4E,6E,8E,10Z,12S,17R,18S,19R,20E)-19-[(aminocarbonyl)oxy]-11,18-dichloro-13,14,17-trihydroxy-6,12-dimethyl-1,15-dioxo-2,4,6,8,10,20-tricosahexaen-1-yl]oxy]-4-hydroxy-,(1S,3R,4S)-
• (1S,3R,4S)-3-[(2E,4E,6E,8E,10Z,12S,17R,18S,19R,20E)-19-carbamoyloxy-11,18-dichloro-13,14,17-trihydroxy-6,12-dimethyl-15-oxotricosa-2,4,6,8,10,20-hexaenoyl]oxy-4-hydroxycyclohexane-1-carboxylic acid
• Cyclohexanecarboxylicacid,3-[[(2E,4E,6E,8E,10Z,12S,17R,18S,19R,20E)-19-[(aminocarbonyl)oxy]-11,18-dichloro-13,14,17-trihydroxy-6,12-dimethyl-1,15-dioxo-2,4,6,8,10,20-tricosahexaen-1-yl]oxy]-4-hydroxy-
• Cyclohexanecarboxylicacid,3-[[(2E,4E,6E,8E,10Z,12S,17R,18S,19R,20E)-19-[(aminocarbonyl)oxy]-11...
• enacyloxin IIa
• (1S,3R,4S)-3-{[(2E,4E,6E,8E,10Z,12S,17R,18S,19R,20E)-19-(carbamoyloxy)-11,18-dichloro-13,14,17-trihydroxy-6,12-dimethyl-15-oxotricosa-2,4,6,8,10,20-hexaenoyl]oxy}-4-hydroxycyclohexanecarboxylic acid
• Cyclohexanecarboxylic acid, 3-((19-((aminocarbonyl)oxy)-11,18-dichloro-13,14,17-trihydroxy-6,12-dimethyl-1,15-dioxo-2,4,6,8,10,20-tricosahexaenyl)oxy)-4-hydroxy-
• Enx iia
• 126518-41-0

• Inchi： 1S/C33H45Cl2NO11/c1-4-5-13-26(47-33(36)45)29(35)24(38)18-25(39)31(42)30(41)20(3)22(34)12-8-6-10-19(2)11-7-9-14-28(40)46-27-17-21(32(43)44)15-16-23(27)37/h5-14,20-21,23-24,26-27,29-31,37-38,41-42H,4,15-18H2,1-3H3,(H2,36,45)(H,43,44)/b8-6+,11-7+,13-5+,14-9+,19-10+,22-12-/t20-,21+,23+,24-,26-,27-,29+,30?,31?/m1/s1
• InChI Key： IWBADCVFZDCUTN-RYDLOJRTSA-N
• SMILES： Cl[C@H]([C@@H](/C=C/CC)OC(N)=O)[C@@H](CC(C(C([C@@H](/C(=C/C=C/C=C(\C)/C=C/C=C/C(=O)O[C@H]1[C@H](CC[C@H](C(=O)O)C1)O)/Cl)C)O)O)=O)O

Computed Properties

• Exact Mass: 701.2369666g/mol
• Monoisotopic Mass: 701.2369666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 47
• Rotatable Bond Count: 20
• Complexity: 1240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 6
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 90
• XLogP3: 3.7
• Topological Polar Surface Area: 214Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Secondary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Secondary alcohols